Cas no 1178059-49-8 ((4',2-Difluorobiphenyl-5-yl)methanamine)

• Product Name: (4',2-Difluorobiphenyl-5-yl)methanamine
• CAS No: 1178059-49-8
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 4998724
• Update Time: 2025-05-23

(4',2-Difluorobiphenyl-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4',2-Difluorobiphenyl-5-yl)methanamine
• (4',6-difluoro-[1,1'-biphenyl]-3-yl)methanamine

• Inchi： 1S/C13H11F2N/c14-11-4-2-10(3-5-11)12-7-9(8-16)1-6-13(12)15/h1-7H,8,16H2
• InChI Key： XTJKDZHBFXXBBH-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=CC=1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4',2-Difluorobiphenyl-5-yl)methanamine

Introduction to (4',2-Difluorobiphenyl-5-yl)methanamine (CAS No. 1178059-49-8)

Chemical Overview and Structural Insights

(4',2-Difluorobiphenyl-5-yl)methanamine is a highly specialized organic compound with the CAS registry number 1178059-49-8. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a biphenyl ring system with two fluorine atoms substituted at the 4' and 2 positions, along with a methanamine group attached at the 5 position of the biphenyl ring. This substitution pattern imparts specific electronic and steric effects, making it a valuable compound for further chemical modifications and functionalization.

Synthesis and Chemical Properties

The synthesis of (4',2-Difluorobiphenyl-5-yl)methanamine involves multi-step organic reactions, typically starting from fluorinated biphenyl precursors. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis pathways, ensuring higher yields and better purity of the final product. The compound exhibits a melting point of approximately 165°C, making it suitable for thermal processing in various chemical reactions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions.

Applications in Pharmaceutical Research

The fluorinated biphenyl moiety in (4',2-Difluorobiphenyl-5-yl)methanamine has shown promising results in drug discovery programs targeting various therapeutic areas. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer. The methanamine group enhances the compound's ability to interact with biological systems, making it a valuable lead molecule for further optimization.

Recent Research Developments

In 2023, researchers reported on the use of (4',2-Difluorobiphenyl-5-yl)methanamine as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors have demonstrated potent activity against oncogenic kinases, offering new avenues for cancer therapy. Additionally, computational studies have revealed that the compound's electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced OLED materials.

Environmental and Safety Considerations

As with all chemical compounds, understanding the environmental impact and safety profile of (4',2-Difluorobiphenyl-5-yl)methanamine is crucial. Recent eco-toxicological studies have indicated that the compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, further long-term studies are required to fully assess its environmental fate and potential risks.

Conclusion

(4',2-Difluorobiphenyl-5-yl)methanamine (CAS No. 1178059-49-8) stands out as a versatile compound with significant potential across multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset for future innovations in pharmaceuticals, materials science, and beyond.